Cas no 30611-21-3 (4-PENTANOYL-BENZOIC ACID METHYL ESTER)

4-PENTANOYL-BENZOIC ACID METHYL ESTER structure
30611-21-3 structure
Product Name:4-PENTANOYL-BENZOIC ACID METHYL ESTER
CAS No:30611-21-3
MF:C13H16O3
MW:220.264344215393
MDL:MFCD09031818
CID:850515
Update Time:2025-10-28

4-PENTANOYL-BENZOIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 4-PENTANOYL-BENZOIC ACID METHYL ESTER
    • 4-(1-oxopentyl)benzoic acid Methyl ester
    • Methyl 4-pentanoylbenzoate
    • MDL: MFCD09031818
    • Inchi: 1S/C13H16O3/c1-3-4-5-12(14)10-6-8-11(9-7-10)13(15)16-2/h6-9H,3-5H2,1-2H3
    • InChI Key: LSDGSJYZSOPREL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(=O)OC)=CC=1)CCCC

Computed Properties

  • Exact Mass: 220.10998
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 43.37

4-PENTANOYL-BENZOIC ACID METHYL ESTER Pricemore >>

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abcr
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